Cas no 2138333-27-2 (3,4-Quinolinediamine, 6-ethyl-)

• Product Name: 3,4-Quinolinediamine, 6-ethyl-
• CAS No: 2138333-27-2
• MF: C₁₁H₁₃N₃
• MW: 187.241021871567
• CID: 5268663
• Update Time: 2025-10-23

3,4-Quinolinediamine, 6-ethyl- Chemical and Physical Properties

Names and Identifiers

• 3,4-Quinolinediamine, 6-ethyl-

• Inchi： 1S/C11H13N3/c1-2-7-3-4-10-8(5-7)11(13)9(12)6-14-10/h3-6H,2,12H2,1H3,(H2,13,14)
• InChI Key： DHEONDUURQIRRN-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(CC)=CC=2)C(N)=C(N)C=1

Additional information on 3,4-Quinolinediamine, 6-ethyl-

Comprehensive Overview of 3,4-Quinolinediamine, 6-ethyl- (CAS No. 2138333-27-2): Properties, Applications, and Research Insights

3,4-Quinolinediamine, 6-ethyl- (CAS No. 2138333-27-2) is a specialized organic compound belonging to the quinoline family, a class of heterocyclic compounds widely studied for their diverse chemical and biological properties. The presence of both amine groups at the 3 and 4 positions, along with an ethyl substituent at the 6-position, endows this molecule with unique reactivity and potential applications in pharmaceuticals, agrochemicals, and materials science. Researchers and industry professionals are increasingly interested in this compound due to its structural versatility and its role as a building block for synthesizing more complex molecules.

The quinoline core structure is a common motif in many biologically active compounds, making 3,4-Quinolinediamine, 6-ethyl- a valuable intermediate in drug discovery. Recent trends in medicinal chemistry highlight the demand for novel heterocyclic compounds that can target specific enzymes or receptors. This compound's amine functionalities allow for further derivatization, enabling the creation of libraries of molecules for high-throughput screening. Such applications align with current interests in precision medicine and targeted therapies, where customized molecular designs are crucial.

In addition to pharmaceutical applications, 3,4-Quinolinediamine, 6-ethyl- has potential uses in material science. Its conjugated system and functional groups make it a candidate for developing organic semiconductors, fluorescent dyes, or corrosion inhibitors. With the growing emphasis on sustainable chemistry, researchers are exploring eco-friendly synthetic routes for quinoline derivatives, including this compound, to minimize environmental impact. This aligns with the broader industry shift toward green chemistry and circular economy principles.

Analytical characterization of 3,4-Quinolinediamine, 6-ethyl- typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC to ensure purity and structural integrity. These methods are critical for quality control in both research and industrial settings. Furthermore, computational chemistry tools, including molecular docking and QSAR modeling, are increasingly employed to predict the compound's behavior and optimize its performance in various applications.

From a commercial perspective, the demand for specialty chemicals like 3,4-Quinolinediamine, 6-ethyl- is rising, driven by advancements in life sciences and advanced materials. Suppliers and manufacturers are focusing on scalable synthesis methods to meet the needs of academic and industrial researchers. The compound's CAS No. 2138333-27-2 serves as a unique identifier, facilitating procurement and regulatory compliance across global markets.

In summary, 3,4-Quinolinediamine, 6-ethyl- represents a promising compound with multifaceted applications. Its relevance to drug development, material innovation, and sustainable chemistry positions it as a subject of ongoing research and commercial interest. As scientific inquiry continues to uncover new possibilities for quinoline derivatives, this compound is likely to play a significant role in future breakthroughs.